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Compound of Interest

Compound Name: 2-Chloroethanol-1,1,2,2-d4

CAS No.: 117067-62-6

Cat. No.: B122097

Get Quote

Technical Guide: 2-Chloroethanol-d4 (CAS
117067-62-6)
Isotopic Characterization and Applications in Bioanalysis[1]

Introduction & Chemical Identity
2-Chloroethanol-d4 (Ethylene chlorohydrin-d4) is the isotopically labeled analog of 2-

chloroethanol, where the four hydrogen atoms attached to the ethylene backbone are replaced

by deuterium (

H).[2] It is a critical reagent in pharmaceutical development, primarily serving as a stable
isotope internal standard (IS) for the quantification of alkylating agents and genotoxic impurities
using Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass
Spectrometry (LC-MS).

Unlike fully deuterated solvents, the hydroxyl hydrogen in 2-Chloroethanol-d4 remains

exchangeable (
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H), leading to specific considerations in mass spectrometry tuning and storage.

Core Chemical Specifications
Property Specification

Chemical Name 2-Chloroethanol-1,1,2,2-d4

CAS Number 117067-62-6

Linear Formula

Empirical Formula

Appearance Clear, colorless liquid

Solubility
Miscible with methanol, chloroform, water

(hydrolysis risk)

Molecular Weight vs. Isotopic Mass
In high-resolution mass spectrometry (HRMS), distinguishing between Average Molecular

Weight and Monoisotopic Mass is vital for accurate peak assignment. For chlorinated

compounds, the distinct natural abundance of Chlorine-35 (

Cl) and Chlorine-37 (

Cl) creates a characteristic isotopic pattern that must be accounted for.

Mass Calculation Breakdown (Self-Validating Protocol)
To validate the mass shift in your spectrometer, use the following high-precision atomic

masses. The "d4" label implies the substitution of 4 non-exchangeable protons.[1]

Target Formula:
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Element Isotope
Exact Mass
(Da)

Count
Total Mass
Contribution
(Da)

Carbon C 12.00000 2 24.00000

Deuterium H 2.01410 4 8.05640

Hydrogen H 1.00783 1 1.00783

Oxygen O 15.99491 1 15.99491

Chlorine Cl 34.96885 1 34.96885

Monoisotopic

Mass
84.02799

Note on Chlorine Isotope (

Cl): Chlorine has a natural isotope

Cl (approx. 24.2% abundance).

M+2 Peak Mass:

Da.

Average Molecular Weight:

g/mol (Weighted average of all isotopes).

Mass Shift Analysis
Native 2-Chloroethanol (

) has a monoisotopic mass of approx. 80.00 Da. The d4-analog provides a +4.025 Da shift.
This shift is sufficient to avoid isobaric interference from the native analyte in quadrupole mass
analyzers, ensuring "crosstalk-free" quantification.
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Applications in Drug Development
The primary utility of 2-Chloroethanol-d4 lies in its role as an Internal Standard (IS) for tracking

genotoxic impurities. 2-Chloroethanol is a known byproduct in the synthesis of polysorbates

and other ethoxylated excipients.

Mechanism of Action as an Internal Standard
Because 2-Chloroethanol-d4 is chemically identical to the target analyte (except for mass), it

compensates for:

Extraction Efficiency: Any loss of analyte during liquid-liquid extraction (LLE) is mirrored by

the IS.

Matrix Effects: Ion suppression or enhancement in the MS source affects both the analyte

and IS equally.

Retention Time: It co-elutes (or elutes very closely) with the analyte, ensuring it experiences

the same chromatographic conditions.

Visualization: Bioanalytical Workflow
The following diagram illustrates the standard operating procedure for using 2-Chloroethanol-

d4 to quantify impurities in a drug formulation.

Drug Formulation
(Unknown Impurity)

Spike with
2-Chloroethanol-d4

Gravimetric Addition Liquid-Liquid Extraction
(Ethyl Acetate/MTBE)

Equilibration Derivatization
(Optional for GC-MS)

Enhance Volatility Chromatography
(GC or LC)

Mass Spectrometry
(SIM/MRM Mode)

Co-elution Ratio Calculation
(Analyte Area / IS Area)

m/z 80 vs m/z 84

Click to download full resolution via product page

Figure 1: Workflow for trace quantification of 2-Chloroethanol using the d4-analog as an

internal standard to correct for recovery and matrix effects.

Experimental Protocols
Preparation of Stock Standards
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Objective: Create a stable 1.0 mg/mL stock solution. Safety Precaution: 2-Chloroethanol-d4 is

fatal if absorbed through skin. Double-glove (Nitrile) and work in a certified fume hood.

Weighing: Tare a 10 mL volumetric flask containing ~5 mL of Methanol (LC-MS grade).

Why Methanol? It prevents the hydrolysis of the C-Cl bond which can occur in water over

time.

Addition: Using a gas-tight syringe, add exactly 10 mg of 2-Chloroethanol-d4.

Note: Do not use plastic pipettes; plasticizers can leach and interfere with MS signals.

Dilution: Dilute to volume with Methanol. Cap and invert 10 times.

Storage: Transfer to amber glass vials with PTFE-lined caps. Store at -20°C.

Stability Check: Re-verify concentration against a fresh reference standard every 6

months.

Handling H/D Exchange
The hydroxyl proton (

) in 2-Chloroethanol-d4 is exchangeable. If dissolved in

for NMR, it becomes

(d5). If dissolved in

or Methanol-OH, it remains

(d4).

Protocol: For Mass Spectrometry, always assume the hydroxyl proton is H (Mass ~1) unless

you are using deuterated mobile phases.

Safety & Toxicity Profile
2-Chloroethanol-d4 possesses the same toxicological profile as the unlabeled parent

compound. It is an alkylating agent capable of binding to DNA.
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Acute Toxicity: Fatal if swallowed, in contact with skin, or inhaled.[3]

Target Organs: Cardiovascular system, Liver, Kidneys, CNS.

Metabolism: Metabolized to chloroacetaldehyde and chloroacetic acid (both highly toxic).

Disposal: All waste containing this isotope must be segregated as halogenated organic solvent

waste and incinerated at high temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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